3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole

• IUPAC Name: (3-ethyl-1H-indol-2-yl)-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C16H17F3N2O2/c1-2-10-11-5-3-4-6-12(11)20-14(10)15(22)21-7-8-23-13(9-21)16(17,18)19/h3-6,13,20H,2,7-9H2,1H3
• InChI Key: LPMGSEDWRMHDJC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC2=CC=CC=C21)C(=O)N3CCOC(C3)C(F)(F)F
• Molecular Formula: C16H17F3N2O2
• Molecular Weight: 326.31 g/mol

Description

3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole, also known as TFMPI, is a chemical compound that has gained attention in the scientific community due to its potential application in research.

Mechanism of Action

The mechanism of action of 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole involves the binding of the compound to metal ions, which results in a change in fluorescence intensity. This change in fluorescence can be used to detect the presence of metal ions in biological systems. 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole has also been shown to bind to proteins and alter their function, making it a useful tool for studying protein-ligand interactions.
Biochemical and Physiological Effects:
3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole has been shown to have minimal toxicity in vitro and in vivo, making it a safe compound for use in scientific research. However, further studies are needed to fully understand the biochemical and physiological effects of 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole in lab experiments is its high sensitivity and selectivity for metal ions, which allows for the detection of trace amounts of these ions in biological samples. However, 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole has limitations in terms of its solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are many potential future directions for research involving 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole. One area of interest is the development of new fluorescent probes based on 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole for the detection of other metal ions in biological systems. Another area of interest is the use of 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole as a tool for studying protein-ligand interactions and for the development of new drugs for the treatment of various diseases. Further studies are also needed to fully understand the biochemical and physiological effects of 3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole and its potential applications in scientific research.

Synthesis Methods

3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole can be synthesized through a multi-step process that involves the reaction of 2-(trifluoromethyl)morpholine with ethyl isatin-3-carboxylate, followed by a series of reactions involving acid and base catalysts. The final product is a white crystalline solid that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

3-ethyl-2-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole has been used in scientific research as a fluorescent probe for the detection of metal ions, such as copper and zinc, in biological systems. It has also been used as a tool for studying protein-ligand interactions and for the development of new drugs for the treatment of various diseases.